5-chloro-2-[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]pyrimidine

• IUPAC Name: 5-chloro-2-[3-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]pyrrolidin-1-yl]pyrimidine
• InChI: InChI=1S/C15H14ClF3N4O/c16-11-6-20-14(21-7-11)23-5-4-10(8-23)9-24-13-3-1-2-12(22-13)15(17,18)19/h1-3,6-7,10H,4-5,8-9H2
• InChI Key: BNPWPANTSIGYOT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1COC2=CC=CC(=N2)C(F)(F)F)C3=NC=C(C=N3)Cl
• Molecular Formula: C15H14ClF3N4O
• Molecular Weight: 358.74 g/mol
• CAS No.: 2549016-81-9

Description

5-chloro-2-[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C15H14ClF3N4O and its molecular weight is 358.74 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 358.0808233 g/mol and the complexity rating of the compound is 407. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. Similar compounds have been known to interact with various receptors and proteins, influencing their function

Mode of Action

The exact mode of action of this compound is not yet fully understood. It is believed to interact with its targets, leading to changes in their function. This interaction could potentially alter the activity of the target, leading to changes in cellular processes .

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Similar compounds have been shown to influence various biochemical pathways, leading to downstream effects such as changes in cell signaling, metabolism, and gene expression .

Pharmacokinetics

The compound’s predicted boiling point is 2305±350 °C and its predicted density is 1364±006 g/cm3 . It is stored at 2-8°C, protected from light . These properties may influence its bioavailability and pharmacokinetics.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Similar compounds have been shown to have various effects at the molecular and cellular level, such as changes in cell growth, differentiation, and apoptosis .